molecular formula C10H5Cl2NOS2 B8778611 5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone

5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone

Cat. No. B8778611
M. Wt: 290.2 g/mol
InChI Key: JMNPBVGLEZGPIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone is a useful research compound. Its molecular formula is C10H5Cl2NOS2 and its molecular weight is 290.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone

Molecular Formula

C10H5Cl2NOS2

Molecular Weight

290.2 g/mol

IUPAC Name

5-[(2,3-dichlorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C10H5Cl2NOS2/c11-6-3-1-2-5(8(6)12)4-7-9(14)13-10(15)16-7/h1-4H,(H,13,14,15)

InChI Key

JMNPBVGLEZGPIF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)Cl)C=C2C(=O)NC(=S)S2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,3-dichlorobenzaldehyde (4.6 g, mmoles), rhodanine (3.5 g, 25 mmoles), sodium acetate (7.5 g, 91 mmoles), and acetic acid (40 ml) is stirred under an inert atmosphere and heated to reflux. After 2.5 hours the mixture is stirred into ice-water (250 ml) and the precipitate is filtered off, rinsed three times with water and dried. Recrystallization from methanol gave the pure product (2.9 g), mp 203°-204° C.
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
250 mL
Type
reactant
Reaction Step Two

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